Cas no 62580-80-7 (3-Deschloro-3-hydroxy Ornidazole)

• Product Name: 3-Deschloro-3-hydroxy Ornidazole
• CAS No: 62580-80-7
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 956894
• PubChem ID: 93336
• Update Time: 2025-10-17

3-Deschloro-3-hydroxy Ornidazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)propane-1,2-diol
• 3-(2-methyl-5-nitroimidazol-1-yl)propane-1,2-diol
• 3-(2-methyl-5-nitroimidazole-1-yl)-1,2-propanediol
• 3-Deschloro-3-hydroxy Ornidazole
• 1,2-propanediol, 3-(2-methyl-5-nitro-1H-imidazol-1-yl)-
• 3-(2-methyl-5-nitroimidazol-1-yl)-1,2-propanediol
• M4-ornidazole
• AKOS040742348
• DB-356383
• Ornidazole-6-deschloro-6-hydroxy 100 microg/mL in Acetonitrile
• HY-121657
• Ornidazole Diol
• ORNIDAZOLE METABOLITE M6
• BCP33864
• SCHEMBL5369092
• CS-0082980
• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)-1,2-propanediol
• IM5MUU9WNB
• DA 3838
• UNII-IM5MUU9WNB
• 62580-80-7
• DTXSID00875679
• Ornidazole-6-deschloro-6-hydroxy
• 1-(2,3-DIOHPR)-2-ME-5-NO2IMIDAZOLE
• DE(CHLORO)-HYDROXY-ORNIDAZOLE
• Ro 11-2616
• CHEMBL152829
• G79762

• Inchi： 1S/C7H11N3O4/c1-5-8-2-7(10(13)14)9(5)3-6(12)4-11/h2,6,11-12H,3-4H2,1H3
• InChI Key： QQNYOVQUGLPEFB-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.07503
• Monoisotopic Mass: 201.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.53
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.625
• PSA: 101.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-Deschloro-3-hydroxy Ornidazole

3-Deschloro-3-hydroxy Ornidazole: An Emerging Compound in the Field of Chemotherapy

3-Deschloro-3-hydroxy Ornidazole (CAS No. 62580-80-7) is a promising compound that has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the field of chemotherapy. This compound is a derivative of ornidazole, a well-known antiprotozoal and antibacterial agent. The structural modification from ornidazole to 3-deschloro-3-hydroxy ornidazole involves the replacement of a chlorine atom with a hydroxyl group, which alters its pharmacological properties and opens new avenues for research and development.

The chemical structure of 3-Deschloro-3-hydroxy Ornidazole is characterized by its unique functional groups, which contribute to its biological activity. The hydroxyl group at the 3-position plays a crucial role in enhancing the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. This structural modification also affects the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects compared to its parent compound, ornidazole.

Recent studies have focused on the pharmacological properties of 3-Deschloro-3-hydroxy Ornidazole. One notable area of research is its antitumor activity. In vitro and in vivo experiments have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, 3-Deschloro-3-hydroxy Ornidazole has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for the development of new antibiotics, especially in light of the growing global concern over antibiotic resistance.

The pharmacokinetic profile of 3-Deschloro-3-hydroxy Ornidazole has also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a relatively long half-life, which suggests that it could be administered less frequently than current standard treatments. These characteristics make it an attractive option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Deschloro-3-hydroxy Ornidazole in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with minimal adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The potential applications of 3-Deschloro-3-hydroxy Ornidazole extend beyond chemotherapy and antimicrobial therapy. Researchers are exploring its use in other areas such as neurodegenerative diseases and inflammatory conditions. Preclinical studies have indicated that this compound may have neuroprotective effects and anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and rheumatoid arthritis.

In conclusion, 3-Deschloro-3-hydroxy Ornidazole (CAS No. 62580-80-7) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various therapeutic areas.